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Compound of Interest

5-(4-Chlorophenyl)-3-
Compound Name:

methylphenol
CAS No.: 1261946-23-9
Cat. No.: B6371245

Get Quote

Technical Guide: 5-(4-Chlorophenyl)-3-
methylphenol
Executive Summary & ldentity

5-(4-Chlorophenyl)-3-methylphenol is a biaryl building block characterized by a central
phenolic ring substituted with a methyl group and a para-chlorophenyl moiety. This 1,3,5-
substitution pattern renders it a "privileged structure” in medicinal chemistry, particularly for
fragment-based drug discovery (FBDD) targeting kinase allosteric pockets and nuclear
receptors where lipophilic biaryl scaffolds are essential for hydrophobic interactions.

Physicochemical Profile
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Value

Notes

Common Name

5-(4-Chlorophenyl)-3-
methylphenol

4'-chloro-5-methyl[1,1'-

IUPAC Name ) Preferred for indexing
biphenyl]-3-ol

Molecular Formula C13H11CIO

Molecular Weight 218.68 g/mol Average Mass

Exact Mass 218.0498 Monoisotopic (3°Cl)

Isotope Pattern

M (100%), M+2 (32%)

Characteristic Cl signature

Predicted LogP ~4.2 Highly Lipophilic
pKa (Predicted) ~9.8 Phenolic OH
H-Bond Donors 1 (Phenolic OH)
H-Bond Acceptors 1 (Phenolic OH)

Structural Analysis & Logic

The molecule consists of two aromatic systems connected by a single bond (biaryl axis).

e Ring A (Phenol Core): Acts as the polar anchor. The hydroxyl group (OH) at position 1

(relative to the phenol numbering) serves as a hydrogen bond donor/acceptor, critical for

interacting with residues like Serine or Threonine in protein active sites.

¢ Ring B (4-Chlorophenyl): Provides a lipophilic bulk that can occupy deep hydrophobic

pockets. The chlorine atom at the para-position increases metabolic stability (blocking P450

oxidation at the para-site) and enhances lipophilicity.

o Methyl Group (Position 3): Introduces asymmetry and restricts rotation slightly, potentially

improving selectivity by creating steric clashes in non-target proteins.

Connectivity Logic
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e Phenol Numbering: If OH is C1, Methyl is C3, and the Chlorophenyl group is C5. This is a
meta, meta substitution pattern relative to the hydroxyl.

» Biphenyl Numbering: The C1-C1' bond defines the axis. The OH is at position 3, Methyl at
position 5, and Chlorine at position 4'.

Synthetic Methodology

The most robust route to 5-(4-Chlorophenyl)-3-methylphenol is the Suzuki-Miyaura Cross-
Coupling. This protocol is preferred over Grignard reagents due to the tolerance of the acidic
phenolic proton (under basic conditions) and the availability of boronic acid precursors.

Protocol: Palladium-Catalyzed Cross-Coupling

Objective: Couple 3-bromo-5-methylphenol with 4-chlorophenylboronic acid.

Reagents & Materials
e Substrate A: 3-Bromo-5-methylphenol (1.0 eq)

Substrate B: 4-Chlorophenylboronic acid (1.2 eq)

Catalyst: Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (3-5 mol%)

Base: Potassium Carbonate (K2COs) (2.0 M aqueous solution, 3.0 eq)

Solvent: 1,4-Dioxane or Toluene/Ethanol (3:1 ratio)

Step-by-Step Workflow

» Degassing (Critical): Dissolve Substrate A and Substrate B in the solvent system. Sparge
with Argon or Nitrogen for 15 minutes. Why? Oxygen poisons the Pd(0) species, leading to
homocoupling byproducts.

o Catalyst Addition: Add Pd(PPhs)s and the aqueous base under positive inert gas pressure.

o Reflux: Heat the mixture to 90-100°C for 12—16 hours. Monitor by TLC (eluent:
Hexanes/Ethyl Acetate 4:1).
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o Workup: Cool to room temperature. Acidify carefully with 1M HCI to pH ~4 (to protonate the
phenolate). Extract with Ethyl Acetate (3x).

 Purification: Wash combined organics with brine, dry over Na2SOa, and concentrate. Purify
via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Synthesis Logic Diagram

3-Bromo-5-methylphenol

(Substrate) Oxidative Addition
Transmetallation Reductive Elimination
4-Chlorophenylboronic Acid (Base Activated) > Pd(I1) Complex (Cycle Regeneration) > 5-(4-Chlorophenyl)-3-methylphenol
(Reagent) " (Oxidative Addition) [QEICE]
Initiates _y

-
-
-

Pd(PPh3)4 + K2CO3
(Catalyst System)

Click to download full resolution via product page

Caption: Mechanistic flow of the Suzuki-Miyaura coupling utilized to synthesize the target biaryl
phenol.

Analytical Validation

To ensure the integrity of the synthesized compound, the following spectral signatures must be
verified.

'H NMR (400 MHz, CDCIs) Expectations

e 0 ~2.35 ppm (s, 3H): Methyl group attached to the aromatic ring.

e 0 ~5.0-5.5 ppm (s, 1H, exchangeable): Phenolic -OH. Broad singlet, shift varies with
concentration.

e 0 ~6.7-7.1 ppm (m, 3H): Protons on the central phenol ring (positions 2, 4, 6). The coupling
pattern will show meta-coupling (J ~1-2 Hz).

e 0 ~7.3-7.5 ppm (m, 4H): Protons on the 4-chlorophenyl ring (AA'BB' system).
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Mass Spectrometry (MS)[4]

« lonization: ESI- (Electrospray lonization, Negative Mode) is preferred for phenols.
e Observed Mass: [M-H]~ = 217.04.

 |sotope Pattern: Look for the characteristic Chlorine split. The peak at m/z 219 (3’Cl) should
be approximately 33% the intensity of the peak at m/z 217 (35Cl).

Applications in Drug Development

This molecule serves as a versatile scaffold in two primary areas:

Kinase Inhibition (Type Il): The biaryl ether/phenol motif mimics the "hinge binder" or
hydrophobic back-pocket binder seen in inhibitors like Sorafenib. The methyl group provides
a vector to fine-tune selectivity against specific kinase isoforms (e.g., p38 MAP kinase or
BRAF).

Nuclear Receptor Ligands: The lipophilic biphenyl core fits well into the ligand-binding
domain (LBD) of receptors such as Estrogen Receptor beta (ER() or PPARs. The phenol
group mimics the A-ring of endogenous steroids.

Safety & Handling

o Hazards: Like most phenols, this compound is likely corrosive and a skin irritant. The
chlorinated moiety suggests potential environmental persistence.[1]

Storage: Store at 2—-8°C under an inert atmosphere. Phenols are prone to oxidation (turning
pink/brown) upon prolonged exposure to air and light.

Disposal: Halogenated organic waste streams. Do not mix with non-halogenated solvents if
incineration protocols differ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. merckmillipore.com [merckmillipore.com]

o To cite this document: BenchChem. [5-(4-Chlorophenyl)-3-methylphenol molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b6371245/docs#5-4-chlorophenyl-3-methylphenol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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